Cas no 127682-53-5 (Thymidine,3'-deoxy-3'-(methylsulfonyl)- (9CI))

• Product Name: Thymidine,3'-deoxy-3'-(methylsulfonyl)- (9CI)
• CAS No: 127682-53-5
• MF: C₁₁H₁₆N₂O₆S
• MW: 304.319541931152
• CID: 160565
• PubChem ID: 452399
• Update Time: 2025-04-19

Thymidine,3'-deoxy-3'-(methylsulfonyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfonyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Thymidine,3'-deoxy-3'-(methylsulfonyl)- (9CI)
• 3'-Methylsulfonyl-3'-deoxythymidine
• Thymidine, 3'-deoxy-3'-(methylsulfonyl)-
• DTXSID80155623
• 127682-53-5
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfonyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 3'-Methylsulfonyl-dT

• Inchi： 1S/C11H16N2O6S/c1-6-4-13(11(16)12-10(6)15)9-3-8(20(2,17)18)7(5-14)19-9/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9-/m1/s1
• InChI Key： DIDUXONFNVPUPK-HRDYMLBCSA-N
• SMILES： S(C)([C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 304.07298
• Monoisotopic Mass: 304.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.601
• PSA: 113.01